Cas no 355814-18-5 (N-(4-Nitrobenzyl)cycloheptanamine)

• Product Name: N-(4-Nitrobenzyl)cycloheptanamine
• CAS No: 355814-18-5
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 1085584
• PubChem ID: 792957
• Update Time: 2025-04-20

N-(4-Nitrobenzyl)cycloheptanamine Chemical and Physical Properties

Names and Identifiers

• N-(4-Nitrobenzyl)cycloheptanamine
• N-(4-nitrobenzyl)cycloheptanamine(SALTDATA: HBr)
• N-[(4-nitrophenyl)methyl]cycloheptanamine
• cycloheptanamine, N-[(4-nitrophenyl)methyl]-
• Cycloheptyl-(4-nitro-benzyl)-amine
• AB00088384-01
• DB-288071
• 355814-18-5
• N-CYCLOHEPTYL-N-(4-NITROBENZYL)AMINE
• DTXSID60355169
• N-(4-Nitrobenzyl)cycloheptanamine x1hbr
• AKOS000546221
• AG-690/11765464
• Oprea1_192265
• STK171193
• Cambridge id 5545890
• Oprea1_589574
• SCHEMBL18177867

• Inchi： 1S/C14H20N2O2/c17-16(18)14-9-7-12(8-10-14)11-15-13-5-3-1-2-4-6-13/h7-10,13,15H,1-6,11H2
• InChI Key： JIFJLALKYPETLR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CNC1CCCCCC1)=O

Computed Properties

• Exact Mass: 248.1526
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.17